Cas no 1428-67-7 (DPN)

• Product Name: DPN
• CAS No: 1428-67-7
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• MDL: MFCD01695412
• CID: 145296
• PubChem ID: 253662391
• Update Time: 2025-04-19

DPN Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,4-hydroxy-a-(4-hydroxyphenyl)-
• 2,3-BIS(4-HYDROXYPHENYL)-PROPIONITRILE
• 2,3-Bis(4-hydroxyphenyl)propionitrile
• Diarylpropionitrile
• DPN
• 2,3-bis(4-hydroxyphenyl)propanenitrile
• DPN Diarylpropionitrile SC-4473
• SC-4473
• 2,3-Bis(p-hydroxyphenyl)propionitrile
• propionitrile,2,3-bis(p-hydroxyphenyl)
• 2,3-Bis(4-hydroxyphenyl)propiononitrile
• 2,3-Bis-(4-hydroxy-phenyl)-propionitrile
• DPN compound
• 2,3-Bis(p-hydroxyphenyl)-propionitrile
• Propionitrile, 2,3-bis(p-hydroxyphenyl)
• Propionitrile, 2,3-bis(p-hydroxyphenyl)-
• GTPL2825
• HMS3678M03
• HMS3414M03
• HMS
• CHEMBL334773
• C15H13NO2
• BRD-A27143604-001-01-2
• SR-01000597601-2
• 1428-67-7
• UNII-52XWB8Q4V8
• AS-76308
• D89075
• SR-01000597601-1
• AMF0011
• BENZENEPROPANENITRILE, 4-HYDROXY-.ALPHA.-(4-HYDROXYPHENYL)-
• AKOS022488638
• 2,3-Bis(4-hydroxyphenyl)propionitrile, >=98% (HPLC)
• Q25100751
• CHEBI:63949
• 4-HYDROXY-.ALPHA.-(4-HYDROXYPHENYL)BENZENEPROPANENITRILE
• DTXSID0040387
• 52XWB8Q4V8
• HMS3650I14
• (+/-)-2,3-bis(4-hydroxyphenyl)propanenitrile
• HMS3267P04
• HB2489
• BDBM50106635
• CS-3514
• J-007709
• SR-01000597601
• B4385
• NS00134106
• HY-12452
• MFCD01695412
• SCHEMBL1940848
• BRD-A27143604-001-02-0

• MDL： MFCD01695412
• Inchi： 1S/C15H13NO2/c16-10-13(12-3-7-15(18)8-4-12)9-11-1-5-14(17)6-2-11/h1-8,13,17-18H,9H2
• InChI Key： GHZHWDWADLAOIQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C#N)CC1C=CC(=CC=1)O
• BRN： 3337109

Computed Properties

• Exact Mass: 239.09500
• Monoisotopic Mass: 239.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.9
• Topological Polar Surface Area: 64.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200.0 to 204.0 deg-C
• Boiling Point: 449.4°C at 760 mmHg
• Flash Point: 225.6 °C
• Refractive Index: 1.639
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• Water Partition Coefficient: Soluble in 1eq. NaOH (30 mM), ethanol (100 mM), DMSO (100 mM), DMF (~30 mg/ml), and water (0.5 mg/ml at 25°C).
• PSA: 64.25000
• LogP: 2.94768
• Solubility: Not determined

DPN Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36-50
• Safety Instruction： 26-61
• RTECS：UG0900000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes